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Compound of Interest

Compound Name: 2,2-Dimethoxycyclohexanol

CAS No.: 63703-34-4

Cat. No.: B1334826

Get Quote

Strategic Utility as a Masked

-Hydroxy Ketone in Complex Synthesis[1]

Executive Summary
2,2-Dimethoxycyclohexanol (CAS 63703-34-4) is a specialized bicyclic building block serving

primarily as the dimethyl ketal (protected form) of 2-hydroxycyclohexanone (adipoin).[1][2][3]

Unlike simple acetals, this compound offers a unique orthogonality: it masks the highly reactive

-hydroxy ketone moiety—prone to dimerization and oxidation—while leaving a secondary
alcohol free for functionalization.

Its significance in drug development and total synthesis lies in its ability to serve as a stable

precursor for substituted 1,2-cyclohexanediones and as a chiral scaffold in the synthesis of

complex terpenes (e.g., Ingenol). This guide details its electrochemical synthesis, reactivity

profile, and application in high-value organic transformations.[1]

Chemical Identity & Physical Properties[1][3][4][5]
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Property Data

CAS Number 63703-34-4

IUPAC Name 2,2-Dimethoxycyclohexan-1-ol

Synonyms
Adipoin dimethyl acetal; 2-

Hydroxycyclohexanone dimethyl acetal

Molecular Formula

Molecular Weight 160.21 g/mol

Boiling Point 88–90 °C (at 9 mmHg)

Density 1.072 g/mL (at 25 °C)

Refractive Index 1.462

Solubility
Soluble in methanol, ether, chloroform; sparingly

soluble in water

Synthesis & Production Methodologies
The industrial and laboratory-scale production of 2,2-dimethoxycyclohexanol has evolved

from classical acid-catalyzed ketalization to more efficient electrochemical oxidation methods.

[1] The electrochemical route is preferred for its atom economy and avoidance of unstable

adipoin intermediates.

Primary Route: Electrochemical Oxidation
The most robust synthesis involves the anodic oxidation of cyclohexanone in methanol using

an iodide mediator. This "indirect electrolysis" avoids the harsh conditions required for direct

oxidation.

Mechanism: The iodide ion (

) is oxidized at the anode to an iodonium species (

), which electrophilically attacks the enol form of cyclohexanone. Subsequent nucleophilic
attack by methanol and displacement of the iodide yields the
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-methoxy ketone, which undergoes a second oxidation/solvolysis cycle to form the dimethyl
ketal.

Key Advantage: This method generates the 2,2-dimethoxy functionality directly from

inexpensive cyclohexanone, bypassing the isolation of 2-hydroxycyclohexanone.[1]

Alternative Route: Ketalization
Direct reaction of 2-hydroxycyclohexanone dimer with trimethyl orthoformate in the presence of

an acid catalyst (e.g.,

-TsOH) yields the target compound. However, this route is limited by the availability and stability
of the starting material.

Synthetic Pathway Visualization
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Figure 1: Electrochemical synthesis pathway via iodide-mediated anodic oxidation in methanol.

[1][4][5][6]

Reactivity Profile & Applications
Orthogonal Protection Strategy
2,2-Dimethoxycyclohexanol acts as a "masked" 1,2-diketone.[1] The C1-hydroxyl group

allows for standard alcohol transformations (alkylation, acylation, oxidation) without affecting

the protected ketone at C2. Upon acidic hydrolysis, the acetal is cleaved to reveal the ketone,

generating 2-substituted-2-hydroxycyclohexanones or 1,2-cyclohexanediones.[1]
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Case Study: Total Synthesis of Ingenol
In the total synthesis of the diterpene Ingenol, 2,2-dimethoxycyclohexanol served as a critical

starting material (Tanino et al.).

Allylation: The C1-hydroxyl was alkylated with allyl bromide.[1]

Claisen Rearrangement: Acid-catalyzed treatment facilitated the elimination of methanol and

a [3,3]-sigmatropic rearrangement, installing an allyl group at the quaternary center while

reforming the ketone.

Reactivity Flowchart
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Figure 2: Divergent reactivity profile showing protection, hydrolysis, and rearrangement

pathways.[1]

Experimental Protocols
Protocol A: Electrochemical Synthesis from
Cyclohexanone
Based on methodology adapted from Shono et al. and related patent literature.
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Reagents:

Cyclohexanone (100 mmol)[1][7]

Methanol (Solvent, 150 mL)

Sodium Iodide (NaI) or Tetrabutylammonium Iodide (TBAI) (Supporting Electrolyte, 10 mmol)

Equipment:

Undivided electrolysis cell

Carbon rod electrodes (Anode and Cathode)[7]

DC Power Supply

Procedure:

Dissolution: Dissolve 100 mmol of cyclohexanone and 10 mmol of NaI in 150 mL of dry

methanol in the electrolysis cell.

Electrolysis: Maintain the reaction temperature at 25–30°C using a water bath. Pass a

constant current (current density ~100 mA/cm²) through the solution. Stir vigorously.

Monitoring: Monitor the reaction by GC or TLC. The reaction is complete when approximately

4–5 F/mol of electricity has passed.

Workup: Concentrate the methanolic solution under reduced pressure to remove solvent.

Extraction: Dissolve the residue in diethyl ether (100 mL) and wash with saturated aqueous

(to remove residual iodine) followed by brine.

Purification: Dry the organic layer over

, filter, and concentrate. Distill the crude oil under vacuum (bp 88–90°C at 9 mmHg) to obtain
pure 2,2-dimethoxycyclohexanol.

Protocol B: Allylation for Natural Product Synthesis
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Adapted from Tanino, K. et al. J. Am. Chem. Soc. 2003.

Reagents:

2,2-Dimethoxycyclohexanol (1.0 eq)[1][2][3][8]

Sodium Hydride (NaH, 60% dispersion, 1.3 eq)

Allyl Bromide (1.4 eq)

Benzene or THF (Anhydrous)

Procedure:

Activation: To a suspension of NaH in anhydrous benzene/THF at 0°C, add 2,2-
dimethoxycyclohexanol dropwise.

Alkylation: Stir for 30 minutes to ensure alkoxide formation. Add allyl bromide slowly.[5]

Reaction: Heat the mixture to 70°C for 2–3 hours.

Quench: Cool to 0°C and quench carefully with saturated aqueous

.

Isolation: Extract with hexane/ethyl acetate. Wash with brine, dry, and concentrate.[5] The

resulting 1-(allyloxy)-2,2-dimethoxycyclohexane is typically used in the next step (acid-

mediated rearrangement) without high-vacuum distillation to prevent thermal decomposition.

[1]

Safety & Handling (MSDS Summary)
Hazards: Causes skin irritation (H315), serious eye irritation (H319). Combustible liquid.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Moisture sensitive (risk of

hydrolysis to diketone).

Incompatibility: Strong oxidizing agents, strong acids (induces hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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